Cas no 1337665-12-9 (1-(4-methoxy-2-nitrophenyl)ethan-1-amine)

• Product Name: 1-(4-methoxy-2-nitrophenyl)ethan-1-amine
• CAS No: 1337665-12-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6005837
• PubChem ID: 84773897
• Update Time: 2025-06-16

1-(4-methoxy-2-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-nitrophenyl)ethanamine
• 1-(4-methoxy-2-nitrophenyl)ethan-1-amine
• 1337665-12-9
• EN300-1838336

• Inchi： 1S/C9H12N2O3/c1-6(10)8-4-3-7(14-2)5-9(8)11(12)13/h3-6H,10H2,1-2H3
• InChI Key： REBAEKDTKQRNND-UHFFFAOYSA-N
• SMILES： N(C1C=C(OC)C=CC=1C(N)C)(=O)=O

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.1Ų

Additional information on 1-(4-methoxy-2-nitrophenyl)ethan-1-amine

1-(4-Methoxy-2-nitrophenyl)ethan-1-amine (CAS No. 1337665-12-9): A Versatile Compound in Pharmaceutical Research

1-(4-Methoxy-2-nitrophenyl)ethan-1-amine, with the CAS No. 1337665-12-9, represents a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its 4-methoxy-2-nitrophenyl group and ethan-1-amine moiety, has garnered attention for its potential applications in drug discovery and synthetic chemistry. Recent studies have highlighted its role as a key intermediate in the development of novel therapeutic agents, particularly in the treatment of inflammatory diseases and neurological disorders.

The 4-methoxy-2-nitrophenyl substituent contributes to the compound's unique electronic properties, enabling it to interact with various biological targets. The ethan-1-amine functionality further enhances its reactivity, making it a valuable building block for the synthesis of more complex molecules. Researchers have explored its utility in the design of small-molecule inhibitors targeting specific enzymes and receptors, which is a critical area of focus in modern drug development.

Recent advancements in medicinal chemistry have demonstrated the potential of 1-(4-methoxy-2-nitrophenyl)ethan-1-amine as a scaffold for the development of anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in the inflammatory response. This finding underscores the compound's relevance in the context of nonsteroidal anti-inflammatory drug (NSAID) research.

Additionally, the 4-methoxy-2-nitrophenyl group has been shown to modulate the pharmacokinetic properties of the molecule, influencing its solubility and metabolic stability. These properties are crucial for optimizing the therapeutic efficacy of drug candidates. Researchers are also investigating the compound's potential as a prodrug, where its ethan-1-amine moiety can be modified to enhance bioavailability and target specificity.

The synthesis of 1-(4-methoxy-2-nitrophenyl)ethan-1-amine has been optimized through various methodologies, including electrophilic aromatic substitution and nucleophilic substitution reactions. A 2022 study in Organic & Biomolecular Chemistry described an efficient multistep synthesis route that minimizes byproducts and improves yield. This advancement is particularly important for industrial applications, where scalability and cost-effectiveness are critical factors.

Furthermore, the compound's structural versatility allows it to be incorporated into diverse molecular frameworks. For instance, its 4-methoxy-2-nitrophenyl group can be functionalized to introduce additional pharmacophore elements, enhancing the molecule's biological activity. This adaptability has led to its exploration in the development of multitarget drugs, which are gaining traction in the treatment of complex diseases such as cancer and neurodegenerative disorders.

Recent computational studies have also provided insights into the molecular interactions of 1-(4-methoxy-2-nitrophenyl)ethan-1-amine. Molecular docking simulations have revealed its potential to bind to specific protein targets, including kinases and ion channels. These findings are supported by experimental data from in vitro assays, which demonstrate the compound's ability to modulate target protein activity.

The ethan-1-amine functionality of this compound has also been linked to its potential as a precursor in the synthesis of other bioactive molecules. For example, its conversion into amide derivatives has shown promise in the development of drugs targeting metabolic disorders. This highlights the compound's role as a versatile platform for drug design and development.

Despite its promising applications, the use of 1-(4-methoxy-2-nitrophenyl)ethan-1-amine requires careful consideration of its physicochemical properties. Its solubility profile and stability under various conditions are essential factors in determining its suitability for different applications. Ongoing research is focused on optimizing these properties to enhance its utility in pharmaceutical formulations.

In conclusion, 1-(4-methoxy-2-nitrophenyl)ethan-1-amine (CAS No. 1337665-12-9) stands as a pivotal compound in the realm of pharmaceutical research. Its unique structural features and functional groups make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover its potential, this compound is likely to play an increasingly important role in the advancement of drug discovery and medicinal chemistry.